Cas no 1361673-46-2 (6-(2,3,4-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 6-(2,3,4-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1361673-46-2
• MF: C₁₄H₇Cl₃F₃NO₂
• MW: 384.565091371536
• CID: 4965842
• Update Time: 2025-06-08

6-(2,3,4-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,3,4-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C14H7Cl3F3NO2/c15-8-3-2-7(11(16)12(8)17)9-4-1-6(5-10(22)23)13(21-9)14(18,19)20/h1-4H,5H2,(H,22,23)
• InChI Key： QVLRFMPMOQEWFU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC=C(CC(=O)O)C(C(F)(F)F)=N1)Cl)Cl

Computed Properties

• Exact Mass: 382.949446 g/mol
• Monoisotopic Mass: 382.949446 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2
• Molecular Weight: 384.6

Additional information on 6-(2,3,4-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetic acid

Comprehensive Overview of 6-(2,3,4-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1361673-46-2)

6-(2,3,4-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1361673-46-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound features a unique molecular structure, combining a trichlorophenyl group with a trifluoromethylpyridine backbone, which contributes to its distinct chemical properties. Researchers are particularly interested in its potential applications due to the growing demand for novel compounds with enhanced bioactivity and environmental stability.

The compound's CAS number 1361673-46-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 6-(2,3,4-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetic acid, highlights the presence of multiple halogen substituents, which are known to influence reactivity and binding affinity. This structural complexity makes it a valuable candidate for studies targeting enzyme inhibition, receptor modulation, and other biochemical interactions.

In recent years, the scientific community has shown increased interest in halogenated pyridine derivatives, driven by their versatility in drug design and crop protection. Searches for terms like "trifluoromethylpyridine applications" and "trichlorophenyl compounds in agriculture" reflect this trend. The compound's potential role in developing next-generation herbicides or anti-inflammatory agents aligns with these research priorities, offering opportunities for innovation in sustainable chemistry.

From a synthetic chemistry perspective, 6-(2,3,4-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetic acid presents challenges and opportunities. The introduction of trifluoromethyl and trichlorophenyl groups requires precise control over reaction conditions to achieve high yields and purity. Advances in catalysis and green chemistry techniques are addressing these challenges, making the compound more accessible for large-scale applications. This progress is particularly relevant given the rising demand for eco-friendly chemical synthesis methods.

Environmental and toxicological studies of CAS 1361673-46-2 are also underway, as regulators and industries emphasize safety and sustainability. Questions such as "how to degrade halogenated pyridines" or "biodegradability of trichlorophenyl compounds" are frequently explored in academic and industrial forums. These investigations are essential for ensuring the compound's compatibility with modern environmental standards.

In summary, 6-(2,3,4-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetic acid represents a compelling area of research at the intersection of medicinal chemistry and agrochemical innovation. Its unique structure, combined with evolving synthetic and analytical technologies, positions it as a promising candidate for addressing contemporary challenges in health and agriculture. As interest in halogenated heterocycles continues to grow, this compound is likely to remain a focal point for scientific and industrial advancements.